Cas no 1040658-08-9 (4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine)

• Product Name: 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine
• CAS No: 1040658-08-9
• MF: C₁₉H₁₅N₃S
• MW: 317.407502412796
• CID: 5384261
• Update Time: 2025-05-20

4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4-[(phenylmethyl)thio]pyrazolo[1,5-a]pyrazine
• 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H15N3S/c1-3-7-15(8-4-1)14-23-19-18-13-17(16-9-5-2-6-10-16)21-22(18)12-11-20-19/h1-13H,14H2
• InChI Key： QKGGFGJXMTXABF-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN=C2SCC1=CC=CC=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.65±0.30(Predicted)

Additional information on 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine

4-(Benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine (CAS No. 1040658-08-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural properties and diverse applications. The molecule's structure features a pyrazolo[1,5-a]pyrazine core with substituents at positions 4 and 2, specifically a benzylsulfanyl group and a phenyl group, respectively. These substituents contribute to the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of benzylsulfanyl groups in modulating the electronic properties of heterocyclic compounds. The presence of this group in 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine enhances its ability to participate in various chemical reactions, including nucleophilic aromatic substitutions and redox processes. Moreover, the phenyl group at position 2 introduces additional aromaticity and hydrophobicity to the molecule, which can influence its solubility and bioavailability.

One of the most promising applications of 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine lies in its potential as a precursor for drug development. Researchers have explored its role in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, making it a candidate for anti-cancer drug design.

In addition to its pharmacological applications, 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine has shown potential in materials science. Its unique electronic structure makes it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent advancements in this area have leveraged the compound's ability to form stable π-conjugated systems, which are essential for efficient charge transport.

The synthesis of 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This is followed by functionalization at specific positions to introduce the benzylsulfanyl and phenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for both academic and industrial applications.

From an environmental perspective, the synthesis and handling of 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine must adhere to best practices to minimize ecological impact. The compound's stability under various conditions has been thoroughly investigated to ensure safe storage and transportation. Furthermore, its biodegradation pathways have been studied to assess its environmental fate and toxicity potential.

In conclusion, 4-(benzylsulfanyl)-2-phenylpyrazolo[1,5-a]pyrazine (CAS No. 1040658-08-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.